![molecular formula C14H12N2O3 B5730042 N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide](/img/structure/B5730042.png)
N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide
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Overview
Description
N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide, also known as AFCF, is a synthetic compound that has been studied for its potential applications in scientific research.
Scientific Research Applications
N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-tumor activity in vitro and in vivo, and it may be a promising candidate for the development of new cancer therapies. This compound has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide is not fully understood, but it is thought to involve the inhibition of certain enzymes involved in cell growth and proliferation. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it may also have anti-inflammatory and neuroprotective effects. This compound may also have effects on the immune system, although more research is needed to fully understand these effects.
Advantages and Limitations for Lab Experiments
N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide has several advantages for use in lab experiments. It is a synthetic compound, which means it can be produced in large quantities with high purity and consistency. It also has a well-defined chemical structure, which makes it easier to study its effects on cells and tissues. However, there are also limitations to the use of this compound in lab experiments. It may not accurately reflect the effects of natural compounds in the body, and it may have different effects on different cell types.
Future Directions
There are several future directions for research on N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide. One area of interest is the development of new cancer therapies based on this compound and related compounds. Researchers may also investigate the potential applications of this compound in the treatment of neurodegenerative diseases and other conditions. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on the immune system.
Synthesis Methods
N-[1-(aminocarbonyl)-2-phenylvinyl]-2-furamide can be synthesized using a variety of methods, including the reaction of 2-furancarboxaldehyde with phenylacetic acid followed by the addition of ammonia and acetic anhydride. Another method involves the reaction of 2-furancarboxaldehyde with phenylacetonitrile followed by the addition of ammonia and acetic anhydride. These methods have been used to produce this compound with high purity and yield.
properties
IUPAC Name |
N-[(E)-3-amino-3-oxo-1-phenylprop-1-en-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c15-13(17)11(9-10-5-2-1-3-6-10)16-14(18)12-7-4-8-19-12/h1-9H,(H2,15,17)(H,16,18)/b11-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUOPLHWKONCREX-PKNBQFBNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=C(C(=O)N)NC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C(\C(=O)N)/NC(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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